1-Bromo-4-(1-methoxy-2-methylpropan-2-yl)benzene

• Molecular Formula: C11H15BrO
• Molecular Weight: 243.14 g/mol
• IUPAC Name: 1-bromo-4-(1-methoxy-2-methylpropan-2-yl)benzene
• InChI: InChI=1S/C11H15BrO/c1-11(2,8-13-3)9-4-6-10(12)7-5-9/h4-7H,8H2,1-3H3
• InChI Key: SIWQTSRWVTUGRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC)C1=CC=C(C=C1)Br

Description

1-Bromo-4-(1-methoxy-2-methylpropan-2-yl)benzene is a useful research compound. Its molecular formula is C11H15BrO and its molecular weight is 243.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the material from Step 2 (500 mg, 2.18 mmol) in 8 mL of DMF was added iodomethane (0.68 mL, 10.9 mmol) and NaH (60% in oil, 131 mg, 3.28 mmol). The mixture was stirred at room temperature for 2 h. The reaction was quenched with water, and extracted with EtOAc and hexane. The organic layer was separated, washed with saturated sodium bicarbonate, dried over MgSO4, and concentrated. The crude was purified by flash silica column (eluting with 5% EtOAc in hexane) to get 1-bromo-4-(1-methoxy-2-methylpropan-2-yl)benzene (460 mg, 87%).